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Compound of Interest

Compound Name:

4-(N-Boc-

phenylaminomethyl)benzeneboron

ic acid pinacol ester

Cat. No.: B1373242 Get Quote

An In-Depth Technical Guide to the Safe Handling of 4-(N-Boc-
phenylaminomethyl)benzeneboronic Acid Pinacol Ester

This guide provides comprehensive safety and handling protocols for 4-(N-Boc-
phenylaminomethyl)benzeneboronic acid pinacol ester. It is intended for researchers,

chemists, and drug development professionals who utilize this versatile building block in

organic synthesis. The protocols and insights herein are synthesized from established safety

data and best laboratory practices to ensure user safety and experimental integrity.

Introduction: A Key Reagent in Modern Synthesis
4-(N-Boc-phenylaminomethyl)benzeneboronic acid pinacol ester is a bifunctional organic

compound of significant interest in medicinal chemistry and materials science. Its structure

incorporates a Boc-protected amine and a boronic acid pinacol ester, making it a valuable

intermediate for Suzuki-Miyaura cross-coupling reactions and other palladium-catalyzed

transformations.[1][2] These reactions are fundamental to constructing the complex carbon

skeletons of new pharmaceutical agents and functional materials.[1][2] Recent studies have

even explored its use in developing advanced, responsive drug delivery systems.[3]

Given its reactivity and powdered form, a thorough understanding of its chemical hazards and

proper handling procedures is paramount. This guide moves beyond mere procedural steps to
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explain the causality behind each recommendation, empowering scientists to work safely and

effectively.

Chemical and Physical Identity
Correctly identifying the reagent is the foundational step for safety. The pinacol ester group

provides stability compared to the free boronic acid, while the tert-butyloxycarbonyl (Boc) group

protects the amine functionality, preventing unwanted side reactions. This Boc group is notably

sensitive to acidic conditions.

Property Value

Chemical Name
tert-Butyl ((4-(4,4,5,5-tetramethyl-1,3,2-

dioxaborolan-2-yl)phenyl)methyl)carbamate

Common Synonyms
4-((N-Boc-amino)methyl)phenylboronic acid

pinacol ester

CAS Number 330794-35-9

Molecular Formula C₁₈H₂₈BNO₄

Molecular Weight 333.23 g/mol

Appearance Solid

Hazard Identification and GHS Classification
Like many boronic acid derivatives, this compound is classified as an irritant. The primary

hazards stem from its potential to irritate the skin, eyes, and respiratory system upon contact or

inhalation.[4][5][6][7]

The causality for this irritation lies in the nature of the boron atom. Although stabilized by the

pinacol ester, the boron center retains some Lewis acidic character, allowing it to interact with

biological nucleophiles (such as water or amine groups in proteins) on mucous membranes,

skin, and in the respiratory tract. This interaction can trigger an inflammatory response, leading

to irritation.
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GHS Classification Details

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning[4][8][9]

Hazard Statements

H315: Causes skin irritation.[4][5][7] H319:

Causes serious eye irritation.[4][5][7] H335: May

cause respiratory irritation.[4][5][7]

Precautionary Statements

P261, P264, P280, P302+P352,

P305+P351+P338, P304+P340, P403+P233,

P501[4][6][7][10][11]

Exposure Control and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure prevention is critical. The "Hierarchy of Controls" is the

established framework for this, prioritizing systemic changes over reliance on individual

protection.

Hierarchy of Safety Controls

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

More Effective

Personal Protective Equipment
(e.g., Gloves, Goggles)

Less Effective
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Caption: Hierarchy of Controls for laboratory safety.

Engineering Controls (First Line of Defense)

Fume Hood: Always handle 4-(N-Boc-phenylaminomethyl)benzeneboronic acid pinacol
ester inside a certified chemical fume hood. This is the most critical control measure. The

rationale is to contain the solid particulates at the source, preventing them from becoming

airborne and being inhaled or settling on surfaces.[9][12]

Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive

emissions.

Personal Protective Equipment (PPE) (Last Line of Defense)

Eye Protection: Wear chemical safety goggles that conform to EN166 (EU) or ANSI Z87.1

(US) standards.[5][13] Standard safety glasses do not provide a sufficient seal to protect

against fine dust.

Hand Protection: Wear nitrile or other chemically resistant gloves.[11][13] Inspect gloves for

tears or holes before use. Remove gloves using the proper technique to avoid skin

contamination and wash hands thoroughly after handling.

Skin and Body Protection: A standard laboratory coat should be worn and kept fully fastened.

Ensure it is made of a suitable material to resist chemical splashes.

Respiratory Protection: For situations where dust generation is unavoidable despite

engineering controls (e.g., cleaning up a large spill), a NIOSH-approved N95 respirator or

equivalent should be used.

Protocols for Safe Handling and Storage
Adherence to a standardized workflow minimizes risk and ensures the quality of the reagent is

not compromised.

Experimental Protocol: Weighing and Dispensing
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Preparation: Before retrieving the compound, verify the fume hood is functioning correctly.

Prepare all necessary equipment (spatulas, weigh paper/boat, container for the reaction).

Don PPE: Put on all required PPE as detailed in Section 3.

Transfer: Retrieve the container from storage. Perform all manipulations deep within the

fume hood. Open the container and carefully transfer the desired amount of the solid using a

clean spatula. Avoid tapping or shaking the container, which can aerosolize the fine powder.

Weighing: Tare the weigh boat on the balance, add the compound, and record the mass.

Promptly and securely close the main container.

Cleanup: Carefully fold the weigh paper to contain the powder during transfer to the reaction

vessel. Dispose of any contaminated consumables (e.g., weigh paper, wipes) in a

designated solid hazardous waste container. Wipe down the spatula and any affected

surfaces with a damp cloth or towel to collect residual dust.

Storage Requirements
Proper storage is crucial for both safety and maintaining the chemical's integrity.

Conditions: Store in a cool, dry, and well-ventilated place.[4][13] The container must be kept

tightly closed to prevent exposure to moisture and air.[4]

Rationale: Boronic acid pinacol esters can be susceptible to hydrolysis upon prolonged

exposure to moisture, which would cleave the ester and affect its reactivity in subsequent

reactions.

Incompatibilities: Segregate from strong oxidizing agents, strong acids, and strong bases.

[10][14] Strong acids can cleave the Boc protecting group, while strong oxidizers can

degrade the entire molecule.

Classification: This compound is typically classified as a combustible solid (Storage Class

11).

Emergency Procedures and First Aid
In the event of an exposure or spill, a rapid and informed response is essential.
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First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Immediately move the person to fresh air. If

breathing is difficult or stops, provide artificial

respiration. Seek medical attention.[4][6][13]

Skin Contact

Remove contaminated clothing. Immediately

wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation

persists, seek medical advice.[4][6][15]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[4][6]

[15]

Ingestion

Do NOT induce vomiting. Rinse mouth

thoroughly with water. Never give anything by

mouth to an unconscious person. Seek medical

attention.[13][14]

Accidental Release Measures (Small Spill)
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Small Spill Response Protocol

Spill Discovered

Alert personnel in
immediate area

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Gently cover with absorbent
pads to prevent spread

Sweep up solid material
into a labeled container

Clean spill area with
soap and water

Dispose of all materials
as hazardous waste

Report incident to
Lab Supervisor/EHS

Click to download full resolution via product page

Caption: A workflow for responding to a small laboratory spill.
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Evacuate & Alert: Alert others in the immediate vicinity.

Ventilate: Ensure the spill occurs within a fume hood or a well-ventilated area.

Protect: Wear the appropriate PPE, including gloves, goggles, and a lab coat.

Contain & Clean: Avoid raising dust.[12] Gently sweep up the spilled solid and place it into a

clearly labeled, sealable container for hazardous waste.[4][10] Do not use a dry brush, as

this can aerosolize the powder.

Decontaminate: Wipe the spill area with a wet paper towel or cloth, then clean with soap and

water.

Dispose: All cleanup materials must be disposed of as hazardous chemical waste.[16]

Stability and Reactivity Profile
Chemical Stability: Stable under recommended storage conditions (cool, dry, tightly sealed).

[17]

Conditions to Avoid: Exposure to moisture, strong heat, and dust formation.[14]

Incompatible Materials:

Strong Oxidizing Agents: Can cause vigorous reactions and decomposition.[5][14]

Strong Acids: Can cause cleavage of the Boc-protecting group.[10][14]

Strong Bases: May promote undesired side reactions.[10][14]

Hazardous Decomposition Products: Under combustion, it will emit toxic fumes, including

carbon monoxide (CO), carbon dioxide (CO₂), nitrogen oxides (NOx), and boron oxides.[5]

[10][15]

Waste Disposal
Chemical waste disposal is strictly regulated, and protocols must align with institutional, local,

and national guidelines.
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General Principle: 4-(N-Boc-phenylaminomethyl)benzeneboronic acid pinacol ester and

any materials contaminated with it should be treated as hazardous chemical waste.[5][16]

Procedure:

Collect all waste (unused reagent, contaminated materials) in a dedicated, properly

labeled, and sealed hazardous waste container.[4][16]

Do not mix with other waste streams unless directed by an environmental health and

safety (EHS) professional.[16]

Arrange for pickup and disposal through your institution's certified hazardous waste

management program. A common disposal method for such organic compounds is

controlled incineration in a facility equipped with scrubbers.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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